Cas no 885267-02-7 (4-(2,2,3,3-Tetrafluorocyclobutyl)-Bromobenzene)

• Product Name: 4-(2,2,3,3-Tetrafluorocyclobutyl)-Bromobenzene
• CAS No: 885267-02-7
• MF: C₁₀H₇BrF₄
• MW: 283.06019616127
• MDL: MFCD08706304
• CID: 710574
• PubChem ID: 17750084
• Update Time: 2025-04-19

4-(2,2,3,3-Tetrafluorocyclobutyl)-Bromobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-(2,2,3,3-tetrafluorocyclobutyl)-
• 1-bromo-4-(2,2,3,3-tetrafluorocyclobutyl)benzene
• 4-(2,2,3,3-Tetrafluorocyclobutyl)-bromobenzene
• Benzene,1-bromo-4-(2,2,3,3-tetrafluorocyclobutyl)
• AT33914
• EN300-345662
• DTXSID20590236
• 885267-02-7
• 4-(2,2,3,3-Tetrafluorocyclobutyl)-Bromobenzene

• MDL： MFCD08706304
• Inchi： 1S/C10H7BrF4/c11-7-3-1-6(2-4-7)8-5-9(12,13)10(8,14)15/h1-4,8H,5H2
• InChI Key： KDNLQJIMDWXOHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C1(F)F)(F)F

Computed Properties

• Exact Mass: 281.96700
• Monoisotopic Mass: 281.966726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.1

Experimental Properties

• PSA: 0.00000
• LogP: 4.20700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes